N,N,N-Triethyl-3-(trimethoxysilyl)propan-1-aminium chloride

• CAS RN: 53662-11-6
• Molecular Formula: C12H30ClNO3Si
• Molecular Weight: 299.91 g/mol
• IUPAC Name: triethyl(3-trimethoxysilylpropyl)azanium;chloride
• InChI: InChI=1S/C12H30NO3Si.ClH/c1-7-13(8-2,9-3)11-10-12-17(14-4,15-5)16-6;/h7-12H2,1-6H3;1H/q+1;/p-1
• InChI Key: QPNFCOYHKJGNTA-UHFFFAOYSA-M
• Canonical SMILES: CC[N+](CC)(CC)CCC[Si](OC)(OC)OC.[Cl-]

Description

N,N,N-Triethyl-3-(trimethoxysilyl)propan-1-aminium chloride is a useful research compound. Its molecular formula is C12H30ClNO3Si and its molecular weight is 299.91 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3.0 g of triethylamine and 18 g of ethyl acetate were charged into a 100 mL flask to be dissolved. While stirring the resultant mixed solution with a magnetic stirrer, to the mixed solution, a solution in which 8.8 g of trimethoxysilylpropyl chloride was dissolved in 24 g of ethyl acetate was gradually added at room temperature in a nitrogen atmosphere. The reaction mixture was refluxed over 3 days and therefrom, ethyl acetate was distilled off under reduced pressure. The resultant concentrate was dropped into 100 mL of diethyl ether and therefrom, triethylamine and trimethoxysilylpropyl chloride as by-products were removed. This purification was repeated three times and then remaining diethyl ether was distilled off under reduced pressure, followed by dissolving the resultant concentrate in methanol to obtain a 30% methanol solution of trimethoxysilylpropyltriethylammonium chloride.

Synthesis routes and methods II

Procedure details

A mixture of 60.0 grams of methanol, 60.0 grams of chloropropyltrimethoxysilane and 19.53 grams of triethylamine was prepared. The mixture was heated and allowed to reflux for 96 hours. A pinkish tint was observed. The mixture was vacuum stripped at 80° C. and 29 inches of Hg, for one hour. The mixture became brown in color. Upon cooling, solidified to form a crystal salt. To 8.0 grams of the product was added 2.0 grams of isopropanol wherein the salt dissolved.